Cas no 102516-88-1 (1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-)
102516-88-1 structure
Product Name:1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-
CAS No:102516-88-1
MF:C11H13N3O2
MW:219.239822149277
CID:187232
Update Time:2024-01-26
1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro- Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro-
- 1H-Benzimidazole,2-(1,1-dimethylethyl)-5-nitro- (9CI)
- NSC 135993
- 1H-Benzimidazole, 2-(1,1-dimethylethyl)-6-nitro-
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- Inchi: 1S/C11H13N3O2/c1-11(2,3)10-12-8-5-4-7(14(15)16)6-9(8)13-10/h4-6H,1-3H3,(H,12,13)
- InChI Key: GCTRLJKQRNSIOZ-UHFFFAOYSA-N
- SMILES: C1(C(C)(C)C)NC2=CC([N+]([O-])=O)=CC=C2N=1
Computed Properties
- Exact Mass: 219.10089
- Monoisotopic Mass: 219.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
Experimental Properties
- Density: 1.262±0.06 g/cm3(Predicted)
- Boiling Point: 427.2±18.0 °C(Predicted)
- PSA: 71.82
- pka: 9.88±0.10(Predicted)
1H-Benzimidazole,2-(1,1-dimethylethyl)-6-nitro- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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